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Compound of Interest

Compound Name: Octyl benzoate

Cat. No.: B135416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octyl benzoate is a benzoate ester recognized for its use as a fragrance ingredient in a variety

of consumer products.[1][2][3] It is characterized by a faint, sweet, balsamic, and fruity aroma.

[4][5] This document provides detailed application notes and experimental protocols for the

utilization of octyl benzoate in fragrance research, with a focus on its evaluation, stability, and

safety assessment.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of octyl benzoate is

fundamental for its application in fragrance formulations.
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Property Value Reference(s)

Molecular Formula C15H22O2 [6][7]

Molecular Weight 234.33 g/mol [6]

CAS Number 94-50-8 [6][7]

Appearance Colorless to pale yellow liquid [2]

Odor Profile Balsamic, fruity [4][5]

Boiling Point 182-183 °C @ 21 Torr [3]

Flash Point 135.00 °C (275.00 °F) TCC [4]

Specific Gravity 0.96790 @ 15.00 °C [4]

logP (o/w) 5.691 (estimated) [4]

Solubility

Soluble in alcohol; Insoluble in

water (0.9178 mg/L @ 25 °C

est.)

[4]

Vapor Pressure
0.0002 hPa @ 20°C

(estimated)
[8]

Application Notes
Octyl benzoate serves multiple functions in fragrance formulations, primarily as a fragrance

agent and a solvent.[1][2] Its low volatility contributes to the longevity of a fragrance. The

International Fragrance Association (IFRA) recommends usage levels of up to 3.0% in the final

fragrance concentrate.[4]

Synthesis
The most common method for synthesizing octyl benzoate is through the direct esterification

of benzoic acid with 1-octanol, typically using an acid catalyst like sulfuric acid.[1]
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Fig. 1: Synthesis of Octyl Benzoate via Esterification.

Experimental Protocols
The following protocols are provided as a guide for researchers. These are general

methodologies that can be adapted for the specific evaluation of octyl benzoate.

Sensory Evaluation of Octyl Benzoate
Objective: To characterize the odor profile and intensity of octyl benzoate.

Materials:

Octyl benzoate

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Panel of trained sensory analysts

Odor-free evaluation room

Protocol:
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Prepare a series of dilutions of octyl benzoate in the chosen solvent (e.g., 10%, 5%, 1%,

and 0.1% by weight).

Dip a fresh smelling strip into each dilution for 2-3 seconds, ensuring the strip is saturated to

a consistent level.

Allow the solvent to evaporate for a few seconds.

Present the smelling strips to the sensory panel in a randomized and blind manner.

Panelists evaluate the odor characteristics at different time points (e.g., initial, 5 minutes, 30

minutes, 1 hour, and 4 hours) to assess the odor evolution and tenacity.

Panelists will describe the odor using a standardized vocabulary and rate the intensity on a

scale (e.g., 0-10, from not perceptible to very strong).

Data from the panel is compiled and analyzed to create a comprehensive odor profile of

octyl benzoate.

Stability Testing in a Cosmetic Formulation
Objective: To assess the physical and chemical stability of a fragrance formulation containing

octyl benzoate.

Materials:

Test fragrance formulation containing a known concentration of octyl benzoate.

Control formulation without octyl benzoate.

Appropriate final packaging (e.g., glass bottles, plastic tubes).

Stability chambers with controlled temperature and humidity (e.g., 25°C/60% RH, 40°C/75%

RH).[9]

UV light chamber.[9]

Instrumentation for analysis (e.g., GC-MS, pH meter, viscometer).
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Protocol:

Prepare the test and control formulations and package them in the final intended containers.

Store the samples under various conditions:

Accelerated conditions: 40°C/75% RH for 3 months.[9]

Real-time conditions: 25°C/60% RH for a duration determined by the desired shelf life.[9]

Light exposure: UV chamber to simulate exposure to light.[9]

Freeze-thaw cycles: e.g., -10°C to 25°C for 3 cycles.[10]

At specified time points (e.g., 0, 1, 2, and 3 months for accelerated testing), evaluate the

samples for the following parameters:

Physical characteristics: Appearance, color, odor, and phase separation.[9]

Chemical characteristics: pH, viscosity, and concentration of octyl benzoate using a

validated GC-MS method.[9]

Compare the results of the test formulation to the control and the initial measurements to

determine the stability of octyl benzoate in the formulation.
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Fig. 2: Workflow for Stability Testing of a Fragrance Formulation.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the concentration of octyl benzoate in a fragrance mixture or cosmetic

product.

Materials:

Sample containing octyl benzoate.
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Internal standard (e.g., 1,4-dibromobenzene).

Volatile organic solvent (e.g., hexane, dichloromethane).[3]

GC-MS system with a suitable capillary column (e.g., non-polar DB-5 or mid-polar SH-I-17).

[2][11]

Protocol:

Sample Preparation:

Accurately weigh the sample and dissolve it in a known volume of a suitable solvent. For

complex matrices like creams, a liquid-liquid extraction may be necessary.[12][13]

Add a known concentration of the internal standard.

Prepare a series of calibration standards of octyl benzoate with the same concentration

of the internal standard.

GC-MS Analysis:

Injector Temperature: 250 °C.[11]

Carrier Gas: Helium.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a

few minutes, then ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.g.,

10 °C/min).[11]

Mass Spectrometer: Operate in electron ionization (EI) mode and scan a suitable mass

range or use selected ion monitoring (SIM) for higher sensitivity.

Data Analysis:

Identify the peaks for octyl benzoate and the internal standard based on their retention

times and mass spectra.
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Generate a calibration curve by plotting the ratio of the peak area of octyl benzoate to the

peak area of the internal standard against the concentration of the octyl benzoate
standards.

Calculate the concentration of octyl benzoate in the sample using the calibration curve.

Headspace Analysis for Fragrance Release
Objective: To evaluate the release of octyl benzoate from a product matrix over time.

Materials:

Product containing octyl benzoate applied to a substrate (e.g., filter paper, fabric, or

synthetic skin).

Headspace vials.

Headspace autosampler coupled to a GC-MS system.

Protocol:

Apply a known amount of the product to the substrate and place it in a headspace vial.

Seal the vial and incubate at a controlled temperature (e.g., 32 °C to simulate skin

temperature) for a specific duration.

At predetermined time intervals (e.g., 0, 1, 4, 8, and 24 hours), analyze the headspace of the

vial using the GC-MS.

The headspace autosampler will inject a sample of the vapor phase into the GC-MS for

analysis.

Quantify the amount of octyl benzoate in the headspace at each time point to create a

release profile. This can be done using an external or internal standard method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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